3-(dimethylamino)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]benzamide
• InChI: InChI=1S/C20H24N2O2/c1-22(2)18-10-6-9-15(11-18)19(23)21-14-20(24-3)12-16-7-4-5-8-17(16)13-20/h4-11H,12-14H2,1-3H3,(H,21,23)
• InChI Key: LUNXMKBRGAIQCM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2(CC3=CC=CC=C3C2)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

3-(dimethylamino)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, DMBI, and is a member of the benzamide family of compounds. In

Scientific Research Applications

Supramolecular Chemistry

Research into the synthesis and crystal structures of related compounds highlights the importance of supramolecular interactions, such as hydrogen bonding and π–π interactions, in determining the structural and physical properties of chemical compounds. These studies provide insights into designing new materials with specific properties, including pharmaceuticals and materials for electronic devices (Kranjc et al., 2012).

Pharmacological Activities

Structural modification of related compounds has been explored to examine pharmacological activities. This research contributes to the development of new drugs with improved efficacy and reduced side effects. For instance, N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, derived from metoclopramide, show potential as gastrointestinal prokinetic agents (Sakaguchi et al., 1992).

Electrochemical Behavior

Studies on the electrochemical behavior of related compounds in different media contribute to our understanding of redox processes, which is crucial for the development of sensors, batteries, and other electrochemical devices (David et al., 1995).

Antimicrobial Activity

The synthesis and biological activity of derivatives of related compounds have been investigated for antimicrobial properties. This research is vital for developing new antibiotics and antifungal agents to combat resistant strains of bacteria and fungi (Badne et al., 2011).

Chemical Synthesis

Research into the electrophilic cyclization of related compounds has implications for synthetic chemistry, providing new routes to synthesize complex molecules. This is important for the development of new drugs, materials, and chemicals with specific functions (Valle et al., 2005).